molecular formula C19H20N2O5S2 B2439046 N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide CAS No. 942003-61-4

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide

Cat. No. B2439046
CAS RN: 942003-61-4
M. Wt: 420.5
InChI Key: JZZMOPFEGHUZCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide, also known as DMXAA, is a small molecule that has gained attention due to its potential as an anti-cancer agent. It was first discovered in the 1990s and has since been the subject of extensive research.

Scientific Research Applications

Microwave-Assisted Synthesis and Antimicrobial Activity

A study conducted by Raval, Naik, and Desai (2012) demonstrates the application of a similar compound in antimicrobial activity. They synthesized a variety of compounds using microwave irradiation, which showed significant antibacterial and antifungal activities. This research highlights the potential of N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide derivatives in developing antimicrobial agents (Raval, Naik, & Desai, 2012).

Inhibitor Design for Herbicidal Activity

Ren et al. (2000) described the creation of biophore models and synthesis of related compounds for herbicidal activity. Their work included the synthesis of compounds like N-phenylsulfonyl-N'-(thiadiazol-2-yl) oxamides, indicating the agricultural applications of similar chemical structures. This suggests potential uses of N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide in herbicide development (Ren et al., 2000).

Development of CDK2 Inhibitors for Cancer Therapy

Vulpetti et al. (2006) focused on the discovery of CDK2 inhibitors for cancer therapy, using compounds similar to N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide. Their research involved structure-based drug design, suggesting the potential of such compounds in the development of cancer treatment drugs (Vulpetti et al., 2006).

Synthesis of Functionalized Thiazoles

Bondock et al. (2013) explored the synthesis of functionalized 2-(hetaryl)thiazoles, which are structurally related to the compound . Their work contributes to the understanding of the synthesis process and potential applications in various fields, such as pharmaceuticals and agrochemicals (Bondock et al., 2013).

Synthesis of Azoles with Anticonvulsant Agents

Farag et al. (2012) synthesized derivatives of heterocyclic compounds containing a sulfonamide thiazole moiety, which showed significant anticonvulsive effects. This research suggests the potential use of related compounds in developing treatments for neurological disorders (Farag et al., 2012).

properties

IUPAC Name

4-(benzenesulfonyl)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)butanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20N2O5S2/c1-25-14-10-11-15(26-2)18-17(14)21-19(27-18)20-16(22)9-6-12-28(23,24)13-7-4-3-5-8-13/h3-5,7-8,10-11H,6,9,12H2,1-2H3,(H,20,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JZZMOPFEGHUZCW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C2C(=C(C=C1)OC)SC(=N2)NC(=O)CCCS(=O)(=O)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20N2O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

420.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.